Cas no 17852-52-7 ((4-Sulfamoylphenyl)hydrazine Hydrochloride)

• Product Name: (4-Sulfamoylphenyl)hydrazine Hydrochloride
• CAS No: 17852-52-7
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• MDL: MFCD00052262
• CID: 50900
• PubChem ID: 2794567
• Update Time: 2026-04-02

(4-Sulfamoylphenyl)hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinylbenzenesulfonamide hydrochloride
• 4-Hydrazinobenzene-1-sulfonamide hydrochloride
• 4-Sulfonamidophenylhydrazine hydrochloride
• 4-Hydrazinobenzenesulfonamide Hydrochloride
• (4-Sulfamoylphenyl)h
• (4-Sulfamoylphenyl)hydrazine Hydrochloride
• 4-(Sulfamoylphenyl) hydrazine hydrochloride
• 4-Sulfamoylphenyl hydrazine hydrochloride
• 4-Sulfonamidophenylhydrazine, HCl
• 4-Aminosulfonylphenylhydrazine hydrochloride
• 4-Hydrazinobenzene-1
• 4-Hydrazinobenzene-1-sulfonaMide
• 4-HYDRAZINOBENZENE-1-SULFONAMIDE HCL
• 4-SPH
• 4-sulfamidophenyl hydrazine hydrochloride
• p-(aminosulfonyl)phenylhydrazine hydrochloride
• p-hydrazinobenzenesulfonamide hydrochloride
• p-Sulfonamidophenylhydrazine HCl
• 4-sulfonamidephenylhydrazine hcl
• 4-Hydrazinylbenzenesulfonamide hydrochloride(1:x)
• 4-sulfonamide-phenylhydrazine hydrochloride
• Phenylhydrazine-4-su
• Q-200474
• Benzenesulfonamide, 4-hydrazino-, monohydrochloride
• 4-Hydrazinylbenzenesulfonamidexhydrochloride
• FT-0619467
• Benzenesulfonamide, p-hydrazino-, monohydrochloride
• AMY475
• 4-sulfamylphenylhydrazine hydrochloride
• EN300-08026
• 4-sulfamylphenyl-hydrazine hydrochloride
• 4sulfonamido phenylhydrazine hydrochloride
• 4-sulfamylphenyl hydrazine hydrochloride
• 17852-52-7
• [4-(Aminosulfonyl)phenyl]hydrazine Hydrochloride
• SCHEMBL981171
• Z56844958
• F8881-0160
• AKOS005063371
• MFCD00052262
• 4-hydrazine benzene sulfonamide hydrochloride
• SY036804
• 4-Hydrazino-benzenesulfonamide hydrochloride
• 4-hydrazinylbenzene-1-sulfonamide hydrochloride
• 4-SULFONAMIDOPHENYLHYDRAZINE HCL
• A826458
• H1230
• 4-Hydrazinylbenzenesulfonamide xhydrochloride
• 9D634JG95C
• 4-Sulfonamidophenylhydrazinehydrochloride
• p-Sulfonamidophenyl hydrazine hydrochloride
• 4-AMinosulfonylphenylhydrazine HCl
• Benzenesulfonamide, 4-hydrazino-, hydrochloride
• BCP26877
• (4-Sulfamoylphenyl)hydrazine-d4Hydrochloride
• (p-Sulfamoylphenyl)hydrazine monohydrochloride
• 4-hydrazinylbenzenesulfonamide;hydrochloride
• 4-hydrazinylbenzenesulfonamide HCl salt
• 4sulfonamidophenylhydrazine hydrochloride
• CS-W019536
• 4-hydrazino benzenesulfonamide hydrochloride
• 4-sulfonamidophenylhydrazine hydrochloride, AldrichCPR
• 4-sulfonamido phenylhydrazine hydrochloride
• 4-Hydrazinobenzene-1-sulfonamidehydrochloride
• 4-Hydrazinylbenzene-1-sulfonamide--hydrogen chloride (1/1)
• A1-00279
• IKEURONJLPUALY-UHFFFAOYSA-N
• 4-sulfamyl-phenylhydrazine hydrochloride
• A15314
• Benzenesulfonamide, 4-hydrazinyl-, hydrochloride (1:1)
• FT-0638736
• AS-10778
• 27918-19-0
• 4-(Sulfamoyl phenyl) hydrazine HCl
• 4-diazanylbenzenesulfonamide hydrochloride
• AC-26822
• DTXSID70939095
• 4-sulfamoylphenylhydrazine hydrochloride
• SB80556
• DB-001267
• 4-(Aminosulfonyl)-phenylhydrazine hydrochloride
• DB-047302
• Phenylhydrazine-4-sulfonamide hydrochloride
• 4-Sulfonamido-phenyl -Hydrazine Hydrochloride

• MDL： MFCD00052262
• Inchi： 1S/C6H9N3O2S.ClH/c7-9-5-1-3-6(4-2-5)12(8,10)11;/h1-4,9H,7H2,(H2,8,10,11);1H
• InChI Key： IKEURONJLPUALY-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)NN)(N)(=O)=O

Computed Properties

• Exact Mass: 223.01800
• Monoisotopic Mass: 223.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Earthy yellow or reddish brown scaly crystals
• Melting Point: 211°C(dec.)(lit.)
• Boiling Point: 434.7°C at 760 mmHg
• Flash Point: 216.7ºC
• Water Partition Coefficient: Soluble in water.
• PSA: 106.59000
• LogP: 2.97600
• Solubility: Uncertain
• Sensitiveness: Hygroscopic

(4-Sulfamoylphenyl)hydrazine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S36-S24/25
• RTECS：DA9380000
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (4-Sulfamoylphenyl)hydrazine Hydrochloride

(4-Sulfamoylphenyl)hydrazine Hydrochloride and Its Significance in Modern Chemical Research

The compound with the CAS number 17852-52-7, known as (4-Sulfamoylphenyl)hydrazine Hydrochloride, represents a critical chemical entity in the realm of pharmaceutical and biochemical research. This compound, characterized by its sulfamoyl and hydrazine functional groups, has garnered significant attention due to its versatile applications in drug discovery and molecular chemistry. The structural uniqueness of this molecule positions it as a valuable intermediate in synthesizing various pharmacologically active agents, making it a subject of extensive study and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel therapeutic agents targeting complex biological pathways. Among these, compounds featuring sulfamoyl and hydrazine moieties have shown promise in modulating enzyme activity and interacting with biological receptors. The (4-Sulfamoylphenyl)hydrazine Hydrochloride CAS no. 17852-52-7 stands out as a key building block in this context, facilitating the synthesis of molecules that exhibit inhibitory effects on enzymes such as kinases and proteases. These enzymes are often implicated in diseases like cancer, inflammation, and infectious disorders, making the development of potent inhibitors a priority in medicinal chemistry.

The sulfamoyl group in (4-Sulfamoylphenyl)hydrazine Hydrochloride contributes to its ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. This property is particularly valuable in designing drugs that require precise interaction with specific proteins or enzymes. Additionally, the hydrazine moiety introduces reactivity that can be exploited in further chemical modifications, allowing for the creation of diverse analogs with tailored pharmacological properties. Such flexibility is indispensable in optimizing drug candidates for efficacy and safety profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (4-Sulfamoylphenyl)hydrazine Hydrochloride with target proteins using molecular docking simulations. These studies have revealed that the compound can effectively interact with active sites of enzymes involved in metabolic pathways relevant to neurological disorders. For instance, preliminary research suggests that derivatives of this compound may exhibit neuroprotective effects by inhibiting oxidative stress-induced enzymes. Such findings underscore the potential of this scaffold in developing treatments for conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of (4-Sulfamoylphenyl)hydrazine Hydrochloride CAS no. 17852-52-7 involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the functionalization of a phenyl ring followed by introduction of the sulfamoyl group and subsequent conversion to the hydrazine derivative. Advances in green chemistry have prompted researchers to explore more sustainable synthetic routes, including catalytic methods that minimize waste and energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing.

In clinical trials, compounds derived from the (4-Sulfamoylphenyl)hydrazine Hydrochloride scaffold have demonstrated encouraging results in preclinical models. Studies indicate that certain analogs exhibit anti-inflammatory properties by modulating cytokine production pathways. This mechanism is particularly relevant in chronic inflammatory diseases such as rheumatoid arthritis, where targeted inhibition of inflammatory mediators can alleviate symptoms without systemic side effects. The ability of these compounds to selectively interact with disease-related pathways makes them promising candidates for further clinical development.

The role of computational modeling has further expanded the applications of (4-Sulfamoylphenyl)hydrazine Hydrochloride. By integrating data from high-throughput screening (HTS) campaigns, researchers can identify lead compounds for optimization using machine learning algorithms. These algorithms predict molecular properties such as solubility, bioavailability, and toxicity, enabling rapid screening of large libraries of derivatives. Such high-throughput approaches have accelerated the discovery pipeline for new drugs based on this scaffold.

The versatility of (4-Sulfamoylphenyl)hydrazine Hydrochloride extends beyond pharmaceutical applications into materials science and agrochemicals. Its ability to participate in diverse chemical reactions makes it a valuable precursor for synthesizing polymers with specialized properties. In agrochemistry, derivatives of this compound have shown potential as herbicides or fungicides by interfering with essential metabolic processes in plants pathogens. This dual utility highlights its broad industrial relevance.

(4-Sulfamoylphenyl)hydrazine Hydrochloride scaffold promises to yield innovative solutions across multiple domains. As research progresses, collaborations between academia and industry will be crucial in translating laboratory findings into market-ready products. The integration of cutting-edge technologies such as artificial intelligence (AI) will further enhance drug discovery efforts by predicting novel molecular interactions and optimizing therapeutic candidates.